
A Comparative Study of Strontium Peroxide and
Barium Peroxide in Pyrotechnic Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Strontium peroxide

Cat. No.: B074079 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pyrotechnic performance of strontium
peroxide (SrO₂) and barium peroxide (BaO₂). Both compounds serve as high-temperature

oxidizers and colorants in various pyrotechnic formulations. Strontium peroxide is renowned

for producing vibrant red colors, while barium peroxide is a key component for generating

green hues.[1][2] This document outlines their key performance characteristics, supported by

experimental data from various studies, and provides detailed experimental protocols for the

evaluation of these materials.

Data Presentation
The following tables summarize the key quantitative data for strontium peroxide and barium

peroxide based on available experimental research. It is important to note that the data has

been compiled from different sources, and direct comparison should be considered with caution

due to variations in experimental conditions.
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Property
Strontium Peroxide
(SrO₂)

Barium Peroxide
(BaO₂)

Source(s)

Molecular Formula SrO₂ BaO₂ [2][3]

Molecular Weight 119.62 g/mol 169.33 g/mol [2][3]

Appearance
White to off-white

powder

Grayish-white or pale

yellow powder
[2][3]

Decomposition

Temperature
410-450 °C >500 °C [3][4]

Oxygen Balance (to

Oxide)
+13.37% +9.45% Calculated

Primary Color

Emission
Red Green [1][2]

Table 1: Physical and Chemical Properties

Performance Metric
Strontium Peroxide
(SrO₂)

Barium Peroxide
(BaO₂)

Source(s)

Burn Rate

Up to 16.82 cm/s (in

SrO₂/Mg/DNAN

compositions)

0.23 cm/s (in Fe/BaO₂

compositions)
[4][5]

Color Purity

(Dominant

Wavelength)

~600-700 nm

(SrO/SrOH/SrCl

species)

~514-525 nm (BaCl

species)
[1]

Impact Sensitivity
Data not available in a

comparable format

Moderately high in

compositions with

metallic fuels

[4]

Friction Sensitivity
Data not available in a

comparable format

15.3 N (for Mg:BaO₂),

22.8 N (for

Mg:BaO₂:Ba(NO₃)₂)
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Table 2: Pyrotechnic Performance Data

Experimental Protocols
Detailed methodologies are crucial for the accurate assessment of pyrotechnic materials. The

following sections describe the standard experimental protocols for evaluating key performance

parameters.

Burn Rate Measurement
The linear burn rate of a pyrotechnic composition is a critical parameter for timing and effect

generation. A common method for this measurement is the strand burning rate test.

Methodology:

Sample Preparation: The pyrotechnic composition is pressed into a tube, typically made of

paper or another combustible material, to form a cylindrical strand of a specific diameter and

length.[6] The density of the pressed composition is recorded.

Confinement: The strand is placed in a confinement tube, which may be vented or sealed

depending on the desired test conditions (e.g., atmospheric pressure or elevated pressure).

Ignition: The strand is ignited at one end using a suitable ignition source, such as an electric

match or a fuse.

Data Acquisition: The time it takes for the flame front to travel a known distance along the

strand is measured. This can be accomplished using a variety of methods, including:

Optical Fibers: Optical fibers are placed at set distances along the strand to detect the

passage of the flame front.[5]

High-Speed Video: A high-speed camera records the burn, and the footage is analyzed to

determine the burn rate.

Break Wires: Thin wires are placed at intervals along the strand, and the time at which

each wire breaks due to the flame is recorded electronically.
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Calculation: The burn rate (v) is calculated using the formula: v = L / t where L is the distance

between measurement points and t is the time taken for the flame to travel that distance.

Color Purity Analysis
The color quality of a pyrotechnic flame is quantified using colorimetry, typically based on the

CIE 1931 color space.[7]

Methodology:

Sample Combustion: A sample of the pyrotechnic composition is ignited in a controlled

environment, often within a photometric tunnel to exclude ambient light.

Spectral Measurement: A calibrated spectrometer is used to capture the emission spectrum

of the flame across the visible wavelength range (typically 380-780 nm).[7]

Data Processing: The raw spectral data is processed to calculate the tristimulus values (X, Y,

Z), which represent the response of the human eye to the light.

Chromaticity Coordinates: The chromaticity coordinates (x, y) are then calculated from the

tristimulus values using the following formulas: x = X / (X + Y + Z) y = Y / (X + Y + Z)

Analysis: The (x, y) coordinates are plotted on the CIE 1931 chromaticity diagram. The

dominant wavelength and excitation purity are determined from this plot, providing a

quantitative measure of the flame's color.[7]

Sensitivity Testing
The sensitivity of a pyrotechnic composition to external stimuli such as impact and friction is a

critical safety parameter.

Impact Sensitivity:

This test determines the energy required to initiate a reaction in a sample upon impact. The

Bureau of Explosives (BAM) drop hammer apparatus is a standard method.[8]

Methodology:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.researchgate.net/profile/Jesse-Sabatini/publication/241726599_Comparison_of_Barium_and_Amorphous_Boron_Pyrotechnics_for_Green_Light_Emission/links/5713f2b008ae39beb87ced11/Comparison-of-Barium-and-Amorphous-Boron-Pyrotechnics-for-Green-Light-Emission.pdf
https://www.researchgate.net/profile/Jesse-Sabatini/publication/241726599_Comparison_of_Barium_and_Amorphous_Boron_Pyrotechnics_for_Green_Light_Emission/links/5713f2b008ae39beb87ced11/Comparison-of-Barium-and-Amorphous-Boron-Pyrotechnics-for-Green-Light-Emission.pdf
https://www.researchgate.net/profile/Jesse-Sabatini/publication/241726599_Comparison_of_Barium_and_Amorphous_Boron_Pyrotechnics_for_Green_Light_Emission/links/5713f2b008ae39beb87ced11/Comparison-of-Barium-and-Amorphous-Boron-Pyrotechnics-for-Green-Light-Emission.pdf
https://d-nb.info/1260877248/34
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A small, measured amount of the pyrotechnic sample is placed on a steel anvil.

A steel plunger is placed on top of the sample.

A known weight is dropped from a specific height onto the plunger.

The outcome (ignition, decomposition, or no reaction) is observed.

The test is repeated at various drop heights to determine the 50% probability of initiation (the

height at which there is a 50% chance of causing a reaction).

Friction Sensitivity:

This test evaluates the tendency of a material to ignite when subjected to friction. The BAM

friction apparatus is a widely used standard.[9][10]

Methodology:

A small amount of the pyrotechnic sample is spread on a porcelain plate.

A porcelain pin is placed on the sample with a specific, adjustable load.

The plate is moved back and forth under the pin at a constant speed.

The test is conducted with increasing loads until ignition or decomposition occurs.

The friction sensitivity is reported as the lowest load at which a reaction is observed in a set

number of trials.[10]

Mandatory Visualization

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Friction_sensitivity/
http://www.utec-corp.com/wp-content/uploads/2021/02/BAM.pdf
http://www.utec-corp.com/wp-content/uploads/2021/02/BAM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Strontium Peroxide Pathway

Barium Peroxide Pathway

SrO₂ (s)
Strontium Peroxide SrO (s)

Strontium Oxide

Δ (410-450°C)

O₂ (g)
OxygenΔ (410-450°C)

SrCl (g)
(in presence of Chlorine donor)

+ Cl⁻
HeatRed Light Emission

BaO₂ (s)
Barium Peroxide BaO (s)

Barium Oxide

Δ (>500°C)

O₂ (g)
OxygenΔ (>500°C)

BaCl (g)
(in presence of Chlorine donor)

+ Cl⁻
HeatGreen Light Emission

Click to download full resolution via product page

Caption: Decomposition pathways of SrO₂ and BaO₂.
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Caption: Experimental workflow for pyrotechnic evaluation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

http://www.jpyro.co.uk/wp-content/uploads/J28_51_ffrd.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Barium-peroxide
http://www.hasinotech.com/products_view/314.html
http://www.hasinotech.com/products_view/314.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10458538/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10458538/
https://www.mdpi.com/1996-1073/15/11/3942
https://apps.dtic.mil/sti/tr/pdf/ADA096248.pdf
https://www.researchgate.net/profile/Jesse-Sabatini/publication/241726599_Comparison_of_Barium_and_Amorphous_Boron_Pyrotechnics_for_Green_Light_Emission/links/5713f2b008ae39beb87ced11/Comparison-of-Barium-and-Amorphous-Boron-Pyrotechnics-for-Green-Light-Emission.pdf
https://d-nb.info/1260877248/34
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Friction_sensitivity/
http://www.utec-corp.com/wp-content/uploads/2021/02/BAM.pdf
https://www.benchchem.com/product/b074079#comparative-study-of-strontium-peroxide-and-barium-peroxide-in-pyrotechnic-applications
https://www.benchchem.com/product/b074079#comparative-study-of-strontium-peroxide-and-barium-peroxide-in-pyrotechnic-applications
https://www.benchchem.com/product/b074079#comparative-study-of-strontium-peroxide-and-barium-peroxide-in-pyrotechnic-applications
https://www.benchchem.com/product/b074079#comparative-study-of-strontium-peroxide-and-barium-peroxide-in-pyrotechnic-applications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b074079?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

